Cas no 2549033-68-1 (1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine)

• Product Name: 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine
• CAS No: 2549033-68-1
• MF: C₁₅H₁₉F₃N₆O
• MW: 356.346172571182
• CID: 5314242
• PubChem ID: 154830457
• Update Time: 2025-10-20

1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(Tetrahydro-2H-pyran-4-yl)-3-pyrrolidinyl]-3-(trifluoromethyl)-1,2,4-triazolo[4,3-b]pyridazin-6-amine
• AKOS040722453
• F6744-5938
• 2549033-68-1
• 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine

• Inchi： 1S/C15H19F3N6O/c16-15(17,18)14-21-20-13-2-1-12(22-24(13)14)19-10-3-6-23(9-10)11-4-7-25-8-5-11/h1-2,10-11H,3-9H2,(H,19,22)
• InChI Key： NSZQHUFZGCUJHF-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=CC(=NN21)NC1CCN(C1)C1CCOCC1)(F)F

Computed Properties

• Exact Mass: 356.15724374g/mol
• Monoisotopic Mass: 356.15724374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.76±0.40(Predicted)

Additional information on 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine

Comprehensive Analysis of 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine (CAS No. 2549033-68-1)

The compound 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine (CAS No. 2549033-68-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyridazine core and a pyrrolidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or G protein-coupled receptor (GPCR) modulator, given the increasing demand for targeted therapies in oncology and neurology.

In recent years, the search for novel small-molecule drugs has intensified, with a focus on compounds like 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine. This compound's trifluoromethyl group enhances its metabolic stability and bioavailability, addressing a common challenge in drug development. The incorporation of the oxan-4-yl fragment further improves its solubility, making it a versatile scaffold for medicinal chemistry optimization. These attributes align with the growing trend of fragment-based drug design and rational drug discovery.

The rise of artificial intelligence (AI) in drug discovery has also put a spotlight on compounds like 2549033-68-1. Machine learning models are increasingly used to predict the binding affinity and pharmacokinetic properties of such molecules, accelerating the identification of lead compounds. This synergy between computational chemistry and experimental validation is reshaping the pharmaceutical landscape, with 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine serving as a prime example of this innovative approach.

Another area of interest is the compound's potential application in agrochemicals. The triazolopyridazine scaffold is known for its herbicidal and fungicidal properties, and the addition of the pyrrolidine and oxan-4-yl groups could enhance its efficacy against resistant strains. With the global push for sustainable agriculture, researchers are exploring eco-friendly alternatives, and 2549033-68-1 may offer a viable solution due to its selective mode of action.

From a synthetic chemistry perspective, the preparation of 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine involves multi-step reactions, including cyclization and amination processes. The use of transition metal catalysts and microwave-assisted synthesis has been reported to improve yields and reduce reaction times, reflecting advancements in green chemistry. These methodologies are critical for scaling up production while minimizing environmental impact.

In conclusion, 1-(oxan-4-yl)-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-amine (CAS No. 2549033-68-1) represents a compelling case study in modern chemical research. Its multifaceted applications in drug discovery, agrochemical development, and synthetic methodology highlight its significance in addressing contemporary scientific challenges. As the demand for innovative and sustainable solutions grows, this compound is poised to play a pivotal role in shaping the future of these industries.